Cas no 24247-80-1 (4-Chloro-2-methylthiobenzamide)

4-Chloro-2-methylthiobenzamide is a substituted benzamide derivative characterized by the presence of a chloro group at the 4-position and a methylthio group at the 2-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing chloro group and the sulfur-containing methylthio moiety, contribute to its reactivity in nucleophilic substitution and condensation reactions. The compound is valued for its potential in constructing heterocyclic frameworks and as a precursor for biologically active molecules. It is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic applications.

4-Chloro-2-methylthiobenzamide structure

24247-80-1 structure

Product Name:4-Chloro-2-methylthiobenzamide

CAS No:24247-80-1

MF:C₈H₈ClNS

MW:185.673819541931

MDL:MFCD09025680

CID:1071643

PubChem ID:39388432

Update Time:2025-05-27

4-Chloro-2-methylthiobenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methylthiobenzamide
- 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid
- 4-chloro-2-methylthio-5-pyrimidinecarboxylate
- 4-chloro-2-methyl-thiobenzamide
- 4-chloro-2-methylthiopyrimidine-5-carboxylic acid
- AGN-PC-00O94N
- ANW-52742
- CTK5E0574
- SBB076294
- 4-chloro-2-methylbenzene-1-carbothioamide
- EN300-1599602
- AKOS006290810
- SCHEMBL14800044
- 4-chloro-2-methylbenzenecarbothioamide
- 4-Chloro-2-methylbenzothioamide
- CS-0280523
- 24247-80-1
- MFCD09025680
- MDL： MFCD09025680
- Inchi： 1S/C8H8ClNS/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
- InChI Key： CGSMWCIPWDONQU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(N)=S)=C(C)C=1

Computed Properties

Exact Mass: 185.0065981g/mol
Monoisotopic Mass: 185.0065981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 58.1Å²

4-Chloro-2-methylthiobenzamide Security Information

HazardClass：IRRITANT

4-Chloro-2-methylthiobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	045092-2g	4-Chloro-2-methylthiobenzamide	24247-80-1	95	2g	￡83.00	2022-03-01
Fluorochem	045092-10g	4-Chloro-2-methylthiobenzamide	24247-80-1	95	10g	￡329.00	2022-03-01
abcr	AB285837-2 g	4-Chloro-2-methylthiobenzamide; 98%	24247-80-1		2g	€167.40	2022-09-01
abcr	AB285837-10 g	4-Chloro-2-methylthiobenzamide; 98%	24247-80-1		10g	€504.70	2022-09-01
TRC	C048180-500mg	4-Chloro-2-methylthiobenzamide	24247-80-1		500mg	$ 135.00	2022-06-06
TRC	C048180-1000mg	4-Chloro-2-methylthiobenzamide	24247-80-1		1g	$ 225.00	2022-06-06
Enamine	EN300-1599602-0.05g	4-chloro-2-methylbenzene-1-carbothioamide	24247-80-1		0.05g	$827.0	2023-06-04
Enamine	EN300-1599602-0.1g	4-chloro-2-methylbenzene-1-carbothioamide	24247-80-1		0.1g	$867.0	2023-06-04
Enamine	EN300-1599602-0.25g	4-chloro-2-methylbenzene-1-carbothioamide	24247-80-1		0.25g	$906.0	2023-06-04
Enamine	EN300-1599602-0.5g	4-chloro-2-methylbenzene-1-carbothioamide	24247-80-1		0.5g	$946.0	2023-06-04

4-Chloro-2-methylthiobenzamide Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Additional information on 4-Chloro-2-methylthiobenzamide

Research Briefing on 4-Chloro-2-methylthiobenzamide (CAS: 24247-80-1): Recent Advances and Applications

4-Chloro-2-methylthiobenzamide (CAS: 24247-80-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the structural optimization of 4-Chloro-2-methylthiobenzamide derivatives to enhance their inhibitory activity against specific enzymatic targets. The researchers employed a combination of computational modeling and synthetic chemistry to design analogs with improved binding affinity and selectivity. The results demonstrated that subtle modifications to the thiobenzamide scaffold could significantly influence the compound's pharmacological profile, opening new avenues for the development of targeted therapies.

In another study, 4-Chloro-2-methylthiobenzamide was investigated for its role as a precursor in the synthesis of fungicides. Researchers at a leading agrochemical company reported that derivatives of this compound exhibited potent activity against a broad spectrum of fungal pathogens, with minimal toxicity to non-target organisms. The study emphasized the importance of the chloro and methylthio functional groups in conferring bioactivity, suggesting that further exploration of these moieties could yield environmentally sustainable crop protection agents.

Additionally, advancements in analytical techniques have enabled more precise characterization of 4-Chloro-2-methylthiobenzamide and its metabolites. A recent paper in Analytical and Bioanalytical Chemistry detailed the development of a high-performance liquid chromatography (HPLC) method for quantifying trace amounts of the compound in complex biological matrices. This methodological innovation is expected to facilitate pharmacokinetic studies and support regulatory assessments of its safety and efficacy.

In conclusion, 4-Chloro-2-methylthiobenzamide continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by ongoing efforts to elucidate its structure-activity relationships and optimize its performance. Future research is likely to focus on expanding its therapeutic potential and addressing challenges related to scalability and environmental impact.